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An In-Depth Technical Guide to SAP S/4HANA Functionalities for Scientific Research Labs

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a technical overview of the core functionalities of SAP S/4HANA relevant to

the operational and data management needs of modern scientific research laboratories. It

details how the integrated suite of applications can enhance research and development (R&D)

processes, ensure regulatory compliance, and provide real-time insights from discovery to

market.

Executive Summary
In the highly regulated and competitive landscape of scientific research and drug development,

efficiency, data integrity, and compliance are paramount. SAP S/4HANA serves as a digital core

for life sciences and pharmaceutical companies, offering an integrated Enterprise Resource

Planning (ERP) solution that connects R&D processes with supply chain, quality management,

and finance.[1] Its in-memory computing capabilities enable real-time data processing and

analytics, which is critical for making timely, data-driven decisions in a laboratory environment.

[2][3] This guide will explore the key modules and workflows that empower researchers and
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scientists to streamline operations, manage complex projects, and maintain stringent quality

standards.

Core SAP S/4HANA Modules for Research
Laboratories
SAP S/4HANA provides a range of modules that can be configured to meet the specific needs

of a research environment. The integration of these modules creates a single source of truth,

eliminating data silos and improving collaboration across departments.[1][4]
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Module/Solution
Core Functionalities for
Scientific Research Labs

Key Benefits

Enterprise Portfolio and Project

Management (EPPM)

Project planning, scheduling,

and resource allocation for

R&D projects.[4][5] Budgeting,

cost tracking, and milestone

management.[6] Integration

with financial and procurement

processes for real-time project

financial status.[7]

Centralized management of all

R&D projects, alignment of

research activities with

strategic goals, and improved

resource utilization.[8]

Quality Management (QM)

Management of quality

inspections for incoming

materials, in-process samples,

and finished products.[9][10]

Creation and management of

inspection plans, sample

management, and stability

studies.[11][12][13] Deviation

management and

implementation of Corrective

and Preventive Actions

(CAPA).[11]

Ensures adherence to GxP

and other regulatory standards

like ISO 17025.[11] Improves

product quality and

consistency through

standardized testing

procedures.[9] Provides end-

to-end traceability and

simplifies audits.[2][3]

Laboratory Information

Management System (LIMS)

Integration

Seamless data exchange

between laboratory

instruments/LIMS and the SAP

system.[14] Automation of data

transfer for inspection lots and

test results.[11] Workflows can

trigger events and actions in

the LIMS based on data from

S/4HANA.[14]

Reduces manual data entry

errors and improves data

integrity.[11] Accelerates the

availability of quality data for

decision-making. Provides a

holistic view of quality data

integrated with enterprise

processes.

Inventory Management (IM) &

Materials Management (MM)

Real-time tracking of

laboratory supplies, reagents,

and reference standards.[15]

[16] Management of batch-

Optimizes inventory levels,

reducing carrying costs and

waste.[3] Ensures availability

of critical materials for
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managed and serialized

materials. Automated

procurement processes for lab

supplies to prevent stock-outs.

[17]

uninterrupted research

activities. Provides full

traceability of materials used in

experiments.

SAP Analytics Cloud (SAC) &

Embedded Analytics

Real-time operational reporting

and KPI monitoring on live

transactional data.[18][19]

Predictive analytics to forecast

research outcomes and

identify trends.[2][20]

Interactive dashboards for

visualizing project status,

quality metrics, and resource

utilization.[21][22]

Empowers researchers with

self-service reporting and data

visualization tools.[23] Enables

faster, more informed decision-

making based on up-to-the-

minute data.[2][24]

Product Compliance

Management of regulatory and

customer requirements

throughout the product

lifecycle.[25] Classification of

hazardous materials and

generation of safety data

sheets.[25] Ensures

adherence to global and

country-specific regulations.

[26]

Reduces risk of non-

compliance and associated

penalties. Streamlines the

management of product safety

and stewardship information.

[27]

Intelligent Clinical Supply

Management

End-to-end management of

the clinical trial supply chain.

Demand forecasting,

manufacturing, packaging, and

labeling of clinical trial

materials.[28] Integration with

Clinical Trial Management

Systems (CTMS) for study

planning and execution.[29]

Improves efficiency and

reduces cycle times in clinical

supply processes.[30]

Increases transparency and

visibility into the status of

clinical supplies worldwide.[28]
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Logical & Experimental Workflows in SAP S/4HANA
While SAP S/4HANA does not model biological signaling pathways or contain specific scientific

experimental protocols, it is designed to manage the workflows and standard operating

procedures that surround scientific research. The following diagrams illustrate key logical and

procedural workflows within a research lab environment managed by S/4HANA.

Logical Integration of SAP S/4HANA in a Research Lab
This diagram shows the high-level relationship between core SAP S/4HANA functionalities and

the central research and development process. It illustrates how project management, quality

control, and material management are interconnected to support R&D activities, all

underpinned by a layer of analytics and compliance.
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Core R&D Process

Supporting SAP S/4HANA Modules

Foundation Layer

Research &
Development Activities

Quality
Management (QM)

Generates Samples

Analytics & Reporting Compliance & Traceability

Project & Portfolio
Management (EPPM)

Manages ProjectsProvides Quality Results

Inventory & Materials
Management (IM/MM)

Provides Materials
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Start:
Material Requires Testing

1. Inspection Lot
Creation in S/4HANA

2. Sample Drawing
Procedure Execution

3. Data sent to LIMS;
Physical Testing in Lab

4. Results Recorded
in S/4HANA (via LIMS)

5. Usage Decision
(Accept / Reject)

6a. Batch Accepted;
Stock Posting to
Unrestricted Use

  Accept

6b. Batch Rejected;
Stock Blocked

Reject  

End
7. Quality Notification
Created for Deviation

End

 

Start: Idea Generation

1. Submit New Drug
Development Idea

2. Portfolio Review
& Feasibility Analysis

3. Create Project in EPPM;
Define Phases & Budget

Approved

Project Terminated

Rejected
4. Project Execution:

Pre-Clinical, Clinical Phases...
(Real-time cost & progress tracking)

5. Phase-Gate Review
(Go / No-Go Decision)

Go (Continue)

6. Product Development
& Commercialization

Go (Final Phase) No-Go

End: Product Launch End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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